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Compound of Interest

Compound Name: Cyclohexyl methyl sulfide

Cat. No.: B1594846

Cyclohexyl Methyl Sulfide: A Technical Guide

An In-depth Examination of (Methylsulfanyl)cyclohexane for Researchers, Scientists, and Drug
Development Professionals

Introduction

Cyclohexyl methyl sulfide, also known by its IUPAC name (methylsulfanyl)cyclohexane, is an
aliphatic thioether with the chemical formula C7H14S.[1] This compound consists of a
cyclohexane ring bonded to a methyl group through a sulfur atom.[1] Its molecular structure,
combining a bulky, nonpolar cycloalkane with a polarizable sulfur-containing functional group,
imparts a unique set of physicochemical properties that make it a subject of interest in various
chemical and biological research domains.

With a molecular weight of approximately 130.25 g/mol , it is a colorless liquid at room
temperature.[1][2] While specific details of its initial discovery and synthesis are not extensively
documented in historical literature, its study is emblematic of the broader development of
organosulfur chemistry. This guide provides a comprehensive overview of its synthesis,
properties, and known applications, with a focus on detailed experimental procedures and data
for the research community.

History and Discovery
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The specific historical details surrounding the first synthesis and discovery of cyclohexyl
methyl sulfide are not well-documented in readily accessible scientific literature. However, its
synthesis falls under the classic methods of thioether preparation, which have been established
for over a century. The development of synthetic routes to simple aliphatic sulfides is rooted in
the fundamental principles of nucleophilic substitution, with foundational methods like the
Williamson ether synthesis being adapted for sulfur nucleophiles (thiolates). It is likely that
cyclohexyl methyl sulfide was first prepared as part of broader investigations into the
reactivity of thiols and the synthesis of various organosulfur compounds.

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of cyclohexyl methyl sulfide are crucial for its
identification, purification, and application in various experimental settings. The following tables
summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of Cyclohexyl

Methyl Sulfide

Property Value Reference(s)
CAS Number 7133-37-1 [3][4][5]
Molecular Formula C7H14S [3][4][5]
Molecular Weight 130.25 g/mol [11[2]
Appearance Clear, colorless liquid [4]

183.2 °C (estimated at 760

Boiling Point mmHg)

Refractive Index (n2°_D ) 1.4930 - 1.4980 [4]
Water Solubility 173.5 mg/L at 25°C [31[5][6]
Solubility Soluble in alcohol [3][5]I6]

Table 2: Spectroscopic Data for Cyclohexyl Methyl
Sulfide
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Spectroscopy Type Key Data Points Reference(s)

Data sourced from J. Org.
13C NMR [7]
Chem. 1976, 41, 3899

5 47.1 (C-S) [7]
0 33.9 (C2, C6) [7]
0 26.3 (C3, C5) [7]
5 26.0 (C4) [7]
5 15.0 (S-CHa) 7]
Mass Spectrometry (EI) Major .n.1/z peaks and relative []
intensities
m/z 130 (M*) 8]
m/z 87 []
m/z 82 8]
m/z 67 []
m/z 55 []
m/z 41 []

Synthesis and Experimental Protocols

The most common and straightforward method for the synthesis of cyclohexyl methyl sulfide
is the S-alkylation of cyclohexanethiol with a methylating agent, such as methyl iodide, in the
presence of a base. This reaction is a variation of the Williamson ether synthesis, adapted for
thioether formation.

General Synthetic Scheme
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Reactants Products

Base (e.g., NaH, NaOH) Byproduct (e.g., H20)

i

Solvent (e.g., THF, Ethanol) —] > salt (e.g., Nal)

Methyl lodide Room Temperature —

Cyclohexanethiol Cyclohexyl Methyl Sulfide

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of Cyclohexyl Methyl Sulfide.

Detailed Experimental Protocol: Synthesis via S-
Alkylation

This protocol describes the synthesis of cyclohexyl methyl sulfide from cyclohexanethiol and
methyl iodide using sodium hydroxide as the base in a biphasic solvent system.

Materials:

Cyclohexanethiol

Methyl lodide (CHsl)

Sodium Hydroxide (NaOH)

Ethanol

Water
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 Diethyl ether

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
cyclohexanethiol (e.g., 0.1 mol, 11.62 g) in 100 mL of ethanol.

» Base Addition: In a separate beaker, prepare a solution of sodium hydroxide (e.g., 0.11 mol,
4.4 g) in 20 mL of water. Cool this solution in an ice bath and then add it dropwise to the
stirred solution of cyclohexanethiol. Stir for 15 minutes to ensure the formation of the sodium
cyclohexanethiolate salt.

 Alkylation: To the resulting mixture, add methyl iodide (e.g., 0.11 mol, 15.61 g, 6.88 mL)
dropwise at room temperature. A white precipitate of sodium iodide may form upon addition.

o Reaction: Stir the reaction mixture at room temperature for 12-18 hours to ensure complete
reaction. The progress can be monitored by Thin Layer Chromatography (TLC).

o Workup - Quenching and Extraction:
o Once the reaction is complete, reduce the volume of the solvent using a rotary evaporator.

o Add 100 mL of water to the residue and transfer the mixture to a separatory funnel.
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o Extract the aqueous layer three times with 50 mL portions of diethyl ether.

o Combine the organic extracts.

e Washing: Wash the combined organic layers sequentially with 50 mL of water and 50 mL of
saturated brine solution to remove any remaining impurities.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0a.), filter off the drying agent, and concentrate the filtrate using a rotary evaporator to
yield the crude product.

 Purification: The crude cyclohexyl methyl sulfide can be purified by vacuum distillation to
obtain a clear, colorless liquid.

Experimental Workflow Diagram
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Synthesis Workflow of Cyclohexyl Methyl Sulfide

1. Dissolve Cyclohexanethiol
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3. Add Methyl lodide
Dropwise

5. Solvent Removal &
Add Water

6. Extract with
Diethyl Ether (3x)

7. Wash with Water
& Brine

8. Dry with MgSOa
& Filter

9. Concentrate via
Rotary Evaporation

Pure Cyclohexyl
Methyl Sulfide

Click to download full resolution via product page

Caption: Step-by-step workflow for the laboratory synthesis of Cyclohexyl Methyl Sulfide.
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Applications and Biological Relevance

Cyclohexyl methyl sulfide serves as a versatile intermediate and substrate in several areas
of chemical and biological research.

o Pharmaceutical Intermediate: It is utilized as a building block in the synthesis of more
complex pharmaceutical compounds, contributing to drug discovery and development
pipelines.[1]

o Chemical Research: The compound is employed in studies of organic synthesis and reaction
mechanisms, particularly those involving organosulfur compounds.[1] Its sulfur atom can be
oxidized to form the corresponding sulfoxide and sulfone, making it a model substrate for
studying oxidation reactions.[1]

» Biological Studies: Cyclohexyl methyl sulfide has been used as a substrate in research
focused on microbial metabolism and the activity of enzymes involved in sulfide oxidation.[1]
These studies can provide insights into metabolic pathways for sulfur-containing molecules.

[1]

e Photocatalysis: It has been used as a model aliphatic substrate in visible-light-driven
photooxidation reactions, demonstrating high-yield conversion without over-oxidation.[1]

Signaling Pathways and Drug Development

Currently, there is no substantial evidence to suggest that cyclohexyl methyl sulfide is
directly involved in specific cellular signaling pathways as a modulator or signaling molecule
itself. Its primary role in a drug development context is as a synthetic intermediate.[1] The
introduction of the cyclohexyl methyl thioether moiety can influence the lipophilicity, metabolic
stability, and binding characteristics of a parent drug molecule. Therefore, its utility lies in the
field of medicinal chemistry as a structural component rather than a pharmacologically active
agent in its own right.

The logical relationship of its utility in research is summarized in the following diagram.
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Caption: Logical relationships of Cyclohexyl Methyl Sulfide's research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Discovery and history of Cyclohexyl methyl sulfide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594846#discovery-and-history-of-cyclohexyl-
methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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